Cas no 2229085-56-5 (3-(4-ethylphenyl)but-3-en-1-amine)

• Product Name: 3-(4-ethylphenyl)but-3-en-1-amine
• CAS No: 2229085-56-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6108518
• PubChem ID: 165972751
• Update Time: 2025-10-30

3-(4-ethylphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)but-3-en-1-amine
• 2229085-56-5
• EN300-1802926

• Inchi： 1S/C12H17N/c1-3-11-4-6-12(7-5-11)10(2)8-9-13/h4-7H,2-3,8-9,13H2,1H3
• InChI Key： GBRDOKNHFYPJBV-UHFFFAOYSA-N
• SMILES： NCCC(=C)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-ethylphenyl)but-3-en-1-amine

Introduction to 3-(4-ethylphenyl)but-3-en-1-amine (CAS No. 2229085-56-5)

3-(4-Ethylphenyl)but-3-en-1-amine (CAS No. 2229085-56-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of amines and is characterized by its unique molecular structure, which includes a substituted phenyl group and an alkenyl chain. The compound's chemical formula is C₁₁H₁₅N, and it has a molecular weight of approximately 161.24 g/mol.

The synthesis of 3-(4-ethylphenyl)but-3-en-1-amine typically involves a multi-step process, starting with the formation of the substituted phenyl group and followed by the introduction of the alkenyl chain and the amine functional group. Various methods have been reported in the literature, including metal-catalyzed reactions and nucleophilic substitutions. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

In terms of physical properties, 3-(4-ethylphenyl)but-3-en-1-amine is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's stability is generally good under standard laboratory conditions, although it may degrade upon exposure to strong acids or bases.

The biological activity of 3-(4-ethylphenyl)but-3-en-1-amine has been the subject of several recent studies. One notable area of research is its potential as a ligand for various receptors, particularly those involved in the central nervous system (CNS). For instance, preliminary studies have shown that this compound can interact with serotonin receptors, suggesting potential applications in the treatment of mood disorders such as depression and anxiety.

In addition to its receptor interactions, 3-(4-ethylphenyl)but-3-en-1-amine has also been investigated for its effects on cellular signaling pathways. Research has indicated that it can modulate certain signaling cascades involved in cell proliferation and apoptosis. These findings have implications for its potential use in cancer therapy and other diseases characterized by abnormal cell growth.

The safety profile of 3-(4-ethylphenyl)but-3-en-1-amine is an important consideration for its use in pharmaceutical development. Toxicological studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(4-ethylphenyl)but-3-en-1-amine in various therapeutic settings. Early results from phase I trials have been promising, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

Beyond its pharmaceutical applications, 3-(4-ethylphenyl)but-3-en-1-amine has also found use in other areas of chemical research. For example, it serves as an important intermediate in the synthesis of more complex molecules and can be used as a building block for the development of new materials with unique properties.

In conclusion, 3-(4-Ethylphenyl)but-3-en-1-amine (CAS No. 2229085-56-5) is a versatile compound with promising applications in both pharmaceutical and chemical research. Its unique molecular structure and biological activity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in medicine and materials science.